N-(2-(2H-1,2,3-triazol-2-yl)ethyl)cinnamamide
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Overview
Description
“N-(2-(2H-1,2,3-triazol-2-yl)ethyl)cinnamamide” is a compound that belongs to the 1,2,3-triazole class of compounds . These compounds are known for their stability against metabolic degradation, ability to engage in hydrogen bonding, and active involvement in dipole-dipole and π-stacking interactions . They have been found to be biologically active and have potential applications in medicinal chemistry .
Synthesis Analysis
The synthesis of 1,2,3-triazole compounds often involves a Cu (I) catalyzed [3+2] dipolar cycloaddition between N-substituted (prop-2-yn-1-yl)amines and benzyl 2-azidoacetates . A similar method could be used for the synthesis of “N-(2-(2H-1,2,3-triazol-2-yl)ethyl)cinnamamide”. Another method involves a four-step synthesis starting from 1-fluoro-2-nitrobenzene derivatives . The triazole is introduced at the start via N2-arylation of 4,5-dibromo-2H-1,2,3-triazole .Molecular Structure Analysis
The molecular structure of “N-(2-(2H-1,2,3-triazol-2-yl)ethyl)cinnamamide” would be characterized by the presence of the 1,2,3-triazole ring, which is a five-membered ring containing two nitrogen atoms and three carbon atoms . The triazole ring is linked to an ethyl group and a cinnamamide group .Chemical Reactions Analysis
The chemical reactions involving “N-(2-(2H-1,2,3-triazol-2-yl)ethyl)cinnamamide” would likely involve the triazole ring. For instance, the substitution of the thiol group with 2-bromoethyl or 2-azidoethyl moiety can lead to compounds with different activities .Physical And Chemical Properties Analysis
The physical and chemical properties of “N-(2-(2H-1,2,3-triazol-2-yl)ethyl)cinnamamide” would depend on its molecular structure. For instance, the presence of the triazole ring could contribute to its stability and ability to form hydrogen bonds .Scientific Research Applications
- 1,2,3-Triazoles serve as privileged structural motifs in drug design due to their stability, aromatic character, and hydrogen bonding ability . Researchers have explored the synthesis of novel 1,2,3-triazole derivatives for potential therapeutic agents. For instance, anticonvulsant drugs like Rufinamide , cephalosporin antibiotics, and anticancer agents contain the 1,2,3-triazole core .
- The 1,2,3-triazole scaffold is versatile and amenable to various synthetic methodologies. These include:
Drug Discovery and Medicinal Chemistry
Organic Synthesis
These applications highlight the versatility and significance of N-(2-(2H-1,2,3-triazol-2-yl)ethyl)cinnamamide in scientific research. Its structural resemblance to amide bonds and diverse properties make it an exciting area of study . If you’d like further details on any specific application, feel free to ask! 😊
Future Directions
properties
IUPAC Name |
(E)-3-phenyl-N-[2-(triazol-2-yl)ethyl]prop-2-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14N4O/c18-13(7-6-12-4-2-1-3-5-12)14-10-11-17-15-8-9-16-17/h1-9H,10-11H2,(H,14,18)/b7-6+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HBLGNPKMTNHAPG-VOTSOKGWSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C=CC(=O)NCCN2N=CC=N2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)/C=C/C(=O)NCCN2N=CC=N2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
242.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-(2H-1,2,3-triazol-2-yl)ethyl)cinnamamide |
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